Cas no 2418649-51-9 (3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine)

• Product Name: 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine
• CAS No: 2418649-51-9
• MF: C₁₂H₁₃FN₂O₅S
• MW: 316.305425405502
• CID: 5356975
• PubChem ID: 154881201
• Update Time: 2025-06-25

3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine
• Z4262569543
• 5-{[(5,6-dihydro-2H-pyran-3-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H13FN2O5S/c13-21(17,18)20-11-4-10(6-14-7-11)12(16)15-5-9-2-1-3-19-8-9/h2,4,6-7H,1,3,5,8H2,(H,15,16)
• InChI Key： XAXDVWBQAZVDRH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(NCC1=CCCOC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 502
• XLogP3: 0.1
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine

Introduction to 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine (CAS No. 2418649-51-9) and Its Applications in Modern Chemical Biology

3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine, identified by the CAS number 2418649-51-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by a pyridine core functionalized with a fluorosulfonyloxy group and an N-substituted carbamoyl moiety linked to a 3,6-dihydro-2H-pyran scaffold. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents and research tools.

The fluorosulfonyloxy group is a key structural element that imparts distinct electronic and steric properties to the molecule. Fluorine atoms are well-known for their ability to modulate the bioactivity of pharmaceutical compounds through effects on lipophilicity, metabolic stability, and receptor binding affinity. In the context of 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine, the presence of this group suggests potential applications in designing inhibitors or modulators of enzyme targets where precise control over binding interactions is crucial. Recent studies have highlighted the importance of fluorinated sulfonyl compounds in drug discovery, particularly for their role in enhancing binding affinity and selectivity against biological targets.

The N-substituted carbamoyl moiety in this compound contributes to its potential as a bioisostere or a scaffold for further derivatization. Carbamoyl groups are frequently incorporated into pharmacophores due to their versatility in forming hydrogen bonds and participating in non-covalent interactions with biological macromolecules. The specific arrangement of the carbamoyl group in 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine may enable it to interact with protein surfaces or enzymes in a manner that is both specific and potent. This has implications for its use in high-throughput screening campaigns or as a building block for more complex drug candidates.

The 3,6-dihydro-2H-pyran scaffold provides additional conformational flexibility to the molecule, which can be exploited to optimize its pharmacokinetic properties. Pyran derivatives are known for their stability and ease of functionalization, making them valuable components in medicinal chemistry. The integration of this scaffold with the pyridine ring and the fluorosulfonyloxy group creates a multifaceted molecular entity that could exhibit unique interactions with biological systems. Such structural complexity is often associated with compounds that exhibit broad-spectrum activity or high selectivity against specific disease-related targets.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacophores due to their prevalence in approved drugs and their demonstrated ability to improve therapeutic efficacy. For instance, fluorinated sulfonylpyridines have been explored as inhibitors of proteases, kinases, and other enzymes involved in cancer metabolism. The compound 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine (CAS No. 2418649-51-9) aligns with this trend by incorporating both fluorosulfonyloxy and pyran moieties into its structure. Such combinations are often designed to enhance binding interactions while maintaining solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a tool for investigating enzyme mechanisms and substrate recognition. The presence of multiple functional groups allows researchers to probe how different parts of the molecule contribute to its overall bioactivity. For example, mutations or modifications at the fluorosulfonyloxy site could reveal how this group influences binding affinity or allosteric effects. Similarly, alterations at the carbamoyl or pyran positions might provide insights into how these regions interact with target proteins or enzymes.

The synthetic accessibility of 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine (CAS No. 2418649-51-9) also makes it an attractive candidate for further chemical manipulation. Advances in synthetic methodology have enabled the efficient construction of complex heterocyclic systems, including those featuring fluorosulfonyloxy groups. These techniques can be leveraged to generate analogues or derivatives with tailored properties for specific applications. Such flexibility is essential for optimizing lead compounds during drug discovery pipelines.

From a computational chemistry perspective, modeling studies can provide valuable insights into the interactions between 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine (CAS No. 2418649-51-9) and potential biological targets. Molecular docking simulations can predict how this compound might bind to enzymes or receptors based on its three-dimensional structure and electrostatic properties. These predictions can guide experimental efforts by highlighting key residues or binding pockets that should be targeted for optimization.

The broader implications of this compound extend beyond academic research into practical applications such as drug development and diagnostic assays. Fluorinated compounds are particularly valuable in diagnostic imaging due to their ability to enhance signal intensity in magnetic resonance imaging (MRI) or positron emission tomography (PET) scans. The unique structural features of 3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine (CAS No. 2418649-51-9) make it a candidate for development as a contrast agent or probe molecule.

In conclusion,3-(3,6-Dihydro-2H-pyran-5-ylmethylcarbamoyl)-5-fluorosulfonyloxypyridine (CAS No. 2418649-51-9) represents an intriguing molecular entity with significant potential in chemical biology and pharmaceutical research. Its unique combination of structural features—including the fluorosulfonyloxy, carbamoyl, and pyran moieties—makes it a versatile scaffold for developing novel therapeutics or research tools. As our understanding of fluorinated heterocycles continues to grow,this compound will likely play an important role in advancing both fundamental research and applied drug discovery efforts.